1-Methylsulfonyl-4-pent-3-ynylpiperazine
Description
1-Methylsulfonyl-4-pent-3-ynylpiperazine is a piperazine derivative characterized by a methylsulfonyl (-SO₂CH₃) group at the 1-position and a pent-3-ynyl (-CH₂C≡CCH₂CH₃) substituent at the 4-position. The methylsulfonyl group enhances metabolic stability and solubility, while the alkyne (pent-3-ynyl) moiety introduces steric and electronic effects that influence receptor binding and selectivity .
Properties
IUPAC Name |
1-methylsulfonyl-4-pent-3-ynylpiperazine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2S/c1-3-4-5-6-11-7-9-12(10-8-11)15(2,13)14/h5-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEKAUYYALURYPE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCCN1CCN(CC1)S(=O)(=O)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Methylsulfonyl-4-pent-3-ynylpiperazine typically involves the reaction of piperazine with methylsulfonyl chloride and pent-3-ynyl bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-25°C to ensure optimal yield and purity .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .
Chemical Reactions Analysis
Types of Reactions: 1-Methylsulfonyl-4-pent-3-ynylpiperazine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.
Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of corresponding amines.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, hydrogen peroxide; conditions: acidic or basic medium.
Reduction: Lithium aluminum hydride, sodium borohydride; conditions: anhydrous solvents, low temperatures.
Substitution: Alkyl halides, acyl chlorides; conditions: presence of a base, solvents like dichloromethane.
Major Products:
Oxidation: Sulfone derivatives.
Reduction: Amines.
Substitution: Various substituted piperazine derivatives.
Scientific Research Applications
1-Methylsulfonyl-4-pent-3-ynylpiperazine has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-Methylsulfonyl-4-pent-3-ynylpiperazine involves its interaction with specific molecular targets, such as enzymes and receptors. The methylsulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. Additionally, the pent-3-ynyl chain can interact with hydrophobic pockets in proteins, enhancing the compound’s binding affinity and specificity .
Comparison with Similar Compounds
Key Observations :
- Sulfonyl Group Prevalence : Sulfonyl substituents are common in piperazine derivatives for enhancing binding affinity to serotonin receptors (e.g., 5-HT₁A) and improving pharmacokinetic properties .
- Alkyne vs. Aromatic Groups : The pent-3-ynyl group in the target compound introduces linearity and π-bond character, contrasting with aromatic substituents (e.g., phenyl, nitrophenyl) that enhance π-π stacking but may reduce metabolic flexibility .
Pharmacological and Binding Properties
- 5-HT₁A Receptor Affinity : Compounds with 2-methoxyphenyl or sulfonyl groups (e.g., ’s 1-(2-methoxyphenyl)piperazine derivatives) show Ki values < 10 nM, suggesting high affinity . The methylsulfonyl group may enhance binding via polar interactions.
- Selectivity : Nitrophenyl-sulfonyl derivatives (e.g., ) exhibit lower CNS penetration due to increased hydrophilicity, whereas the target’s alkyne group may improve blood-brain barrier permeability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
